Cas no 6342-80-9 (4,5-Dimethoxy-1-indanone)

• Product Name: 4,5-Dimethoxy-1-indanone
• CAS No: 6342-80-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00463187
• CID: 46669
• PubChem ID: 240446
• Update Time: 2025-05-26

4,5-Dimethoxy-1-indanone Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2,3-dihydro-1H-inden-1-one
• 4,5-Dimethoxy-1-indanone
• 2,3-dihydro-4,5-dimethoxy-1H-Inden-1-one
• 4,5-DIMETHOXY-1-INDANON
• 4,5-dimethoxy-2,3-dihydroinden-1-one
• 4,5-dimethoxyindan-1-one
• 1H-Inden-1-one, 2,3-dihydro-4,5-dimethoxy-
• 4,5-Dimethoxy-indan-1-one
• NSC46649
• zlchem 987
• 4, 5-dimethoxy-1-indanone
• MLS000549093
• ZLD0453
• XQODIRIVQXQUFN-UHFFFAOYSA-N
• HMS2382N18
• AM1116
• A
• 6342-80-9
• FT-0655315
• CS-W015815
• SR-01000508186-1
• EN300-123346
• SCHEMBL354324
• SMR000114165
• DTXSID00286605
• A834372
• F52811
• AG-205/33132027
• 4,5-Dimethoxy-1-indanone, 97%
• AC-23394
• AKOS010641422
• MFCD00463187
• SY271523
• AS-64433
• Q27193576
• 4,5-dimethoxyindanone
• SR-01000508186
• CHEMBL1589515
• NSC 46649
• NSC-46649
• 2,3-dihydro4,5-dimethoxy-1H-inden-1-one
• CHEBI:113112
• DB-073326

• MDL： MFCD00463187
• Inchi： 1S/C11H12O3/c1-13-10-6-4-7-8(11(10)14-2)3-5-9(7)12/h4,6H,3,5H2,1-2H3
• InChI Key： XQODIRIVQXQUFN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C(CCC=21)=O)OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.179
• Melting Point: 73-77 °C (lit.)
• Boiling Point: 350.3 °C at 760 mmHg
• Flash Point: 156.9 °C
• Refractive Index: 1.549
• PSA: 35.53000
• LogP: 1.83270
• Solubility: Not determined

4,5-Dimethoxy-1-indanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4,5-Dimethoxy-1-indanone

Comprehensive Overview of 4,5-Dimethoxy-1-indanone (CAS No. 6342-80-9): Properties, Applications, and Industry Insights

4,5-Dimethoxy-1-indanone (CAS No. 6342-80-9) is a specialized organic compound belonging to the indanone family, characterized by its unique molecular structure featuring two methoxy groups at the 4 and 5 positions. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile applications as a key intermediate in synthesizing bioactive molecules. The growing demand for indanone derivatives in drug discovery and material science has propelled interest in this compound, particularly among researchers exploring neuroprotective agents and flavor/fragrance formulations.

Recent trends in green chemistry have highlighted 4,5-Dimethoxy-1-indanone as a subject of optimization studies, with researchers investigating eco-friendly synthesis routes to reduce environmental impact. Analytical techniques like HPLC purification and NMR characterization are frequently discussed in relation to this compound, addressing common queries about quality control in fine chemical production. The compound's crystalline properties and solubility profile (particularly in organic solvents) make it valuable for crystallography studies and formulation development.

In pharmaceutical contexts, the structural motif of 4,5-Dimethoxy-1-indanone appears in several research pathways, including investigations into central nervous system (CNS) therapeutics. Its molecular framework serves as a building block for compounds with potential dopaminergic activity, aligning with current industry focus on neurological disorders. The compound's melting point range (typically 85-88°C) and storage stability under nitrogen atmosphere are frequently referenced parameters in technical discussions.

The flavor and fragrance industry utilizes 4,5-Dimethoxy-1-indanone derivatives to create woody-amber notes, responding to market demands for novel scent profiles. This application connects to broader discussions about sustainable aroma chemicals and biodegradable fragrance ingredients - topics generating substantial interest in cosmetic chemistry forums. Analytical data sheets often emphasize the compound's chromatographic purity (>98%) and spectroscopic fingerprints for identity confirmation.

From a synthetic chemistry perspective, 4,5-Dimethoxy-1-indanone serves as a model substrate for studying electrophilic aromatic substitution reactions and methoxy group reactivity. Recent publications have explored its use in catalytic hydrogenation processes and as a precursor for heterocyclic compound synthesis. These applications resonate with current research priorities in catalysis innovation and atom-efficient transformations.

Quality specifications for CAS 6342-80-9 typically include parameters such as residual solvent levels, heavy metal content, and moisture percentage - all critical factors for pharmaceutical-grade material. The compound's UV absorption characteristics (with λmax around 280-290 nm) make it relevant to discussions about photostability in formulated products. Regulatory documentation often references ICH guidelines for stability testing protocols applicable to this chemical entity.

Emerging applications in material science explore the compound's potential as a monomer for specialty polymers, particularly those requiring aromatic rigidity with oxygen functionality. This aligns with industry movements toward high-performance polymers for electronic applications. Technical discussions frequently address the compound's thermal decomposition profile and compatibility with polymerization initiators.

Safety assessments of 4,5-Dimethoxy-1-indanone emphasize standard laboratory precautions including proper ventilation and personal protective equipment (PPE) recommendations. While not classified as hazardous under standard protocols, material safety data sheets (MSDS) provide detailed handling guidelines that reflect modern laboratory safety standards. These precautions address common concerns about chemical handling best practices in research settings.

The global market for indanone derivatives shows steady growth, with CAS 6342-80-9 maintaining relevance due to its balanced properties as a synthetic intermediate. Procurement specialists often search for information about bulk availability, custom synthesis options, and technical support from suppliers - factors influencing purchasing decisions in this niche chemical sector. Current Good Manufacturing Practice (cGMP) compliance for pharmaceutical applications remains a key discussion point.

Future research directions for 4,5-Dimethoxy-1-indanone may explore its potential in asymmetric synthesis and as a template for molecular recognition systems. The compound's structural features make it interesting for supramolecular chemistry applications, particularly in host-guest complex formation. These potential developments connect with broader scientific interest in functional materials and molecular devices.